Cas no 2679825-52-4 (rac-(4aR,7aS)-octahydropyrano2,3-cpyrrole)

• Product Name: rac-(4aR,7aS)-octahydropyrano2,3-cpyrrole
• CAS No: 2679825-52-4
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD34186012
• CID: 5619531
• PubChem ID: 96217904
• Update Time: 2023-11-27

rac-(4aR,7aS)-octahydropyrano2,3-cpyrrole Chemical and Physical Properties

Names and Identifiers

• EN300-28316134
• 2679825-52-4
• rac-(4aR,7aS)-octahydropyrano[2,3-c]pyrrole
• rac-(4aR,7aS)-octahydropyrano2,3-cpyrrole

• MDL： MFCD34186012
• Inchi： 1S/C7H13NO/c1-2-6-4-8-5-7(6)9-3-1/h6-8H,1-5H2/t6-,7-/m0/s1
• InChI Key： WROJPLVQVROESU-BQBZGAKWSA-N
• SMILES： O1CCC[C@H]2CNC[C@H]12

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 21.3Ų